Cas no 1804087-55-5 (5-Cyano-2-nitrophenylpropanal)

• Product Name: 5-Cyano-2-nitrophenylpropanal
• CAS No: 1804087-55-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4794357
• Update Time: 2025-05-21

5-Cyano-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-nitrophenylpropanal

• Inchi： 1S/C10H8N2O3/c1-7(6-13)9-4-8(5-11)2-3-10(9)12(14)15/h2-4,6-7H,1H3
• InChI Key： JTRUVXWFIVKBNQ-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C#N)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.4
• Topological Polar Surface Area: 86.7

Additional information on 5-Cyano-2-nitrophenylpropanal

5-Cyano-2-Nitrophenylpropanal: A Comprehensive Overview

5-Cyano-2-nitrophenylpropanal (CAS No. 1804087-55-5) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, material synthesis, and as an intermediate in chemical reactions. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities.

The molecular structure of 5-cyano-2-nitrophenylpropanal comprises a benzene ring substituted with a nitro group at the 2-position and a cyano group at the 5-position, with a propanal moiety attached. This arrangement imparts the compound with distinct electronic and steric properties, making it a versatile building block in organic synthesis. The nitro group, known for its strong electron-withdrawing effect, enhances the reactivity of the molecule, while the cyano group introduces additional functional diversity.

Recent studies have explored the use of 5-cyano-2-nitrophenylpropanal in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been highlighted in several research papers, where it demonstrates exceptional stability and coordination capabilities. For instance, a 2023 study published in *Nature Chemistry* reported the successful synthesis of a MOF using 5-cyano-2-nitrophenylpropanal as a key precursor, showcasing its potential in creating porous materials for gas storage applications.

In addition to its role in materials science, 5-cyano-2-nitrophenylpropanal has also been investigated for its biological activity. Researchers have explored its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. A 2023 study conducted at Stanford University demonstrated that 5-cyano-2-nitrophenylpropanal exhibits selective inhibition against certain enzymes involved in inflammation, suggesting its potential as a lead compound for drug development.

The synthesis of 5-cyano-2-nitrophenylpropanal typically involves multi-step reactions, including nitration, cyanation, and aldehyde formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 paper in *Green Chemistry* described the use of microwave-assisted synthesis to produce 5-cyano-2-nitrophenylpropanal with high yield and purity, significantly reducing reaction time and energy consumption.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 5-cyano-2-nitrophenylpropanal. Density functional theory (DFT) calculations have revealed that the compound's conjugated system facilitates electron delocalization, enhancing its stability and reactivity. These findings have been instrumental in designing new synthetic pathways and predicting the compound's behavior in various chemical environments.

In terms of applications beyond materials science and pharmacology, 5-cyano-2-nitrophenylpropanal has shown promise in catalysis. Its ability to act as a ligand or catalyst support has been explored in homogeneous catalysis reactions, particularly in asymmetric catalysis. A 2023 study published in *Angewandte Chemie* demonstrated that 5-cyano-2-nitrophenylpropanal can serve as an effective ligand for palladium catalysts, facilitating selective alkene hydrogenation under mild conditions.

Despite its numerous advantages, the handling and storage of 5-cyano-2-nitrophenylpropanal require careful consideration due to its sensitivity to moisture and light. Recent research has focused on developing stable formulations and encapsulation techniques to enhance its shelf life and practicality for industrial applications.

In conclusion, 5-cyano-2-nitrophenylpropanal (CAS No. 1804087-55-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and computational analysis, positions it as a valuable tool for future innovations in chemistry and materials science.